Cas no 61544-58-9 (Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester)

• Product Name: Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester
• CAS No: 61544-58-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 475527
• PubChem ID: 20290401
• Update Time: 2025-04-19

Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester
• methyl 3-amino-4-methyl-5-pyrrol-1-ylbenzoate
• methyl 3-amino-4-methyl-5-(pyrrol-1-yl)benzoate
• LQGFFNOFLTYVNL-UHFFFAOYSA-N
• DTXSID60604705
• Methyl 3-amino-4-methyl-5-(1H-pyrrol-1-yl)benzoate
• 61544-58-9
• SCHEMBL11355898

• Inchi： 1S/C13H14N2O2/c1-9-11(14)7-10(13(16)17-2)8-12(9)15-5-3-4-6-15/h3-8H,14H2,1-2H3
• InChI Key： LQGFFNOFLTYVNL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)=C(C=1)N1C=CC=C1)N)=O

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.25